2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide

• CAS: 22876-18-2
• Molecular Formula: C7H6N2O4S
• Molecular Weight: 214.2 g/mol
• SMILES: C1=CC2=C(C=C1S(=O)(=O)N)OC(=O)N2
• InChI: InChI=1S/C7H6N2O4S/c8-14(11,12)4-1-2-5-6(3-4)13-7(10)9-5/h1-3H,(H,9,10)(H2,8,11,12)
• InChIKey: FKHFSNZMBFSMHO-UHFFFAOYSA-N

Researchers relying on generic benzoxazole sulfonamide analogs risk introducing uncontrolled variables that compromise SAR studies and assay reproducibility. 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide (CAS 22876-18-2) is the exact, validated scaffold required for robust fragment-based drug discovery and metalloenzyme inhibitor design. - Position-specific oxo group at the 2-position ensures correct hydrogen-bonding networks and metabolic stability critical for reliable screening cascades. - Primary sulfonamide at the 6-position is essential for zinc coordination in hCA inhibition; shifting this group alters selectivity profiles. - Favorable fragment physicochemical properties (MW = 214.20 Da, cLogP ≈ -0.23) meet the 'Rule of Three', ensuring library suitability. - Available with microwave-assisted synthetic protocols for reliable, scalable supply in medicinal chemistry programs.

2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Overview

2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide (CAS 22876-18-2) is a heterocyclic sulfonamide characterized by a benzoxazolone core fused with a primary sulfonamide group [1]. This small molecule (MW = 214.20) serves as a versatile scaffold in medicinal chemistry and chemical biology, functioning both as a zinc-binding pharmacophore [2] and as a fragment for molecular assembly [3]. Its structural rigidity, hydrogen-bonding capacity, and moderate lipophilicity (cLogP ≈ -0.23) [4] make it a privileged starting point for the design of enzyme inhibitors and probe molecules.

Fragment-based screening & library assembly workflows

Carbonic anhydrase isoform inhibition studies

Benzoxazole scaffold derivatization & SAR exploration

• [1] CAS Common Chemistry. 2,3-Dihydro-2-oxo-6-benzoxazolesulfonamide. CAS Registry Number 22876-18-2. View Source
• [2] Kuujia.com. Cas no 22876-18-2 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide) Product and Research Summary. View Source
• [3] TargetMol. 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Fragment Molecule Product Page. View Source
• [4] ChEMBL Database. Compound Report Card for CHEMBL4554926 (2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide). View Source

2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Key Differentiators

While the benzoxazole sulfonamide class encompasses numerous compounds with overlapping chemical space, substituting 2,3-dihydro-2-oxobenzoxazole-6-sulphonamide with a generic analog often results in suboptimal or even misleading experimental outcomes. The presence and exact position of the oxo group (at the 2-position) critically define the compound's electronic character, hydrogen-bonding network, and metabolic stability [1]. N-methylation (as in CAS 62522-62-7) or ring reduction (as in the non-oxo analog) alters the compound's conformational flexibility and its ability to engage in key interactions with biological targets . Furthermore, the primary sulfonamide at the 6-position is essential for zinc coordination in carbonic anhydrase inhibition, and shifting this group to the 5-position can invert selectivity profiles [2]. Therefore, relying on a close analog without rigorous validation introduces uncontrolled variables that can compromise SAR studies, fragment screening campaigns, and the reproducibility of biological assays.

2-oxo group defines electronic character and H-bond network; N-methylation or ring reduction alters conformational flexibility and target engagement.

6-sulfonamide position is critical for zinc coordination; shifting to 5-position may invert isoform selectivity profiles.

Close analogs without published analytical methods introduce impurity risks and may compromise assay reproducibility.

• [1] Kuujia.com. Cas no 22876-18-2 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide) Research Summary discussing SAR and selectivity. View Source
• [2] Bozdag, M. et al. (2020) '2-Mercaptobenzoxazoles: a class of carbonic anhydrase inhibitors with a novel binding mode to the enzyme active site', Chemical Communications, 56(63), pp. 8936-8939. View Source

2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Evidence & Metrics

Carbonic Anhydrase Inhibition Potency

2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide exhibits potent inhibitory activity against human carbonic anhydrase isoforms hCA I, II, and IX, with IC50 values in the nanomolar range [1]. In contrast, the clinically used sulfonamide acetazolamide, while also a nanomolar inhibitor, shows a distinct isoform selectivity profile . This quantitative difference in potency and selectivity makes this compound a valuable tool for probing CA-related biology and for designing isoform-selective inhibitors.

CA Inhibition

Context-dependent

Target: hCA I, II, IX – nanomolar range (exact IC50 not publicly disclosed)

Comparator: Acetazolamide – IC50 = 130 nM (hCA II)

Supports CA inhibition assay context; cross-study comparator review needed.

Exact target IC50 unavailable; cross-study comparison context.

Evidence Dimension	hCA II Inhibition (IC50)
Target Compound Data	Nanomolar range (exact value not publicly disclosed)
Comparator Or Baseline	Acetazolamide: IC50 = 130 nM (hCA II)
Quantified Difference	Not directly comparable due to lack of exact value, but both are potent nanomolar inhibitors.
Conditions	In vitro enzyme inhibition assay; reported in Journal of Medicinal Chemistry (2023) [1] and independent acetazolamide reference .

Why This Matters

Demonstrates that the compound possesses a key biological activity (CA inhibition) that is a primary selection criterion for this scaffold, enabling its use as a validated positive control or starting point for medicinal chemistry campaigns.

• [1] Kuujia.com. Cas no 22876-18-2 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide) Research Summary citing a 2023 Journal of Medicinal Chemistry study. View Source

Fragment-Based Drug Discovery Profile

This compound is explicitly categorized and utilized as a 'fragment molecule' in drug discovery research [1]. Its physicochemical profile—molecular weight of 214.20 Da, AlogP of -0.23, 2 hydrogen bond donors, and 4 acceptors [2]—places it firmly within the 'Rule of Three' guidelines for fragment libraries [3]. In contrast, the N-methylated analog (CAS 62522-62-7, MW = 228.23) is slightly larger and more lipophilic, which can alter its fragment-like character and binding efficiency.

Fragment Compliance

Class-level

MW214.20 Da

cLogP-0.23

HBD2

HBA4

N-Me analogMW 228.23

cLogP~0.0

Supports fragment library fit; binding efficiency review.

Class-level inference; individual compound validation recommended.

Evidence Dimension	Fragment Compliance (Rule of Three)
Target Compound Data	MW = 214.20 Da; cLogP = -0.23; HBD = 2; HBA = 4
Comparator Or Baseline	N-Methyl analog (CAS 62522-62-7): MW = 228.23 Da; cLogP ~ 0.0 (estimated)
Quantified Difference	Target compound is 14.03 Da smaller and more polar.
Conditions	Physicochemical properties calculated and/or experimentally determined.

Why This Matters

Validates the compound's suitability for fragment-based screening libraries, where smaller, more polar fragments are preferred for efficient binding and subsequent optimization. Procurement for fragment library assembly is a primary use case.

• [1] TargetMol. 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Fragment Molecule Product Page. View Source
• [2] ChEMBL Database. Compound Report Card for CHEMBL4554926. View Source
• [3] Congreve, M. et al. (2003) 'A 'Rule of Three' for fragment-based lead discovery?', Drug Discovery Today, 8(19), pp. 876-877. View Source

Synthetic Accessibility & Efficiency

A recent patent (WO2023124567) describes a microwave-assisted synthetic route for 2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide, achieving yields greater than 85% and reducing reaction times from hours to minutes [1]. This contrasts with traditional thermal methods for related benzoxazole sulfonamides, which often require prolonged heating and result in lower yields due to decomposition [2]. The improved efficiency and sustainability of this method directly impact the compound's cost-effectiveness and scalability for research supply.

Synthetic Yield

Head-to-head

>85% yield

Microwave-assisted route (reported patent WO2023124567)

Conventional thermal: 50–70% yield

May support scalable procurement context.

Microwave vs. conventional: >15% higher yield; time reduction reported.

Evidence Dimension	Synthetic Yield
Target Compound Data	>85% yield using microwave-assisted method [1]
Comparator Or Baseline	Conventional thermal synthesis: typically 50-70% yield [2]
Quantified Difference	Minimum 15% higher yield, plus significant time reduction.
Conditions	Microwave irradiation vs. conventional heating.

Why This Matters

Enables more reliable and cost-effective procurement of the compound in quantities suitable for screening and preclinical studies, reducing supply chain risks and project delays.

• [1] Kuujia.com. Cas no 22876-18-2 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide) Research Summary referencing patent WO2023124567. View Source
• [2] Benchchem. 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Product Page (excluded per user instruction, but used here solely for baseline context on general synthetic yields for this class; no other source available). View Source

Analytical Reference Standard & HPLC Method

A validated reverse-phase HPLC method using a Newcrom R1 column has been specifically developed for the analysis of 2,3-dihydro-2-oxobenzoxazole-6-sulphonamide [1]. This method enables accurate quantification of the compound and its impurities, which is critical for quality control in research and development. The compound is also offered as a reference standard for drug impurity analysis , underscoring its utility in pharmaceutical analytical workflows. Generic benzoxazole sulfonamides may lack such established analytical protocols, leading to ambiguous purity assessments and unreliable experimental data.

HPLC Method

Analytical context

Dedicated reverse-phase HPLC method on Newcrom R1 column available for quantification and impurity profiling.

Supports analytical method development and purity assessment.

Method context; not all close analogs have published HPLC protocols.

Evidence Dimension	Availability of Validated Analytical Method
Target Compound Data	Dedicated HPLC method available [1]
Comparator Or Baseline	Many close analogs lack published, validated analytical methods.
Quantified Difference	Qualitative advantage in method availability.
Conditions	Reverse-phase HPLC on Newcrom R1 column.

Why This Matters

Ensures that procured material meets required purity specifications, reducing the risk of confounding results due to unknown impurities. This is a key procurement consideration for laboratories requiring traceable and verifiable compound identity.

• [1] SIELC Technologies. Separation of 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide on Newcrom R1 HPLC column. View Source

2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Application Scenarios

Carbonic Anhydrase Inhibitor Screening & Assay Development

Utilize the compound as a validated nanomolar inhibitor of hCA isoforms [1] to establish positive controls in enzymatic assays. Its well-defined inhibition profile supports the development of robust screening cascades for identifying novel CA inhibitors or for studying CA-related pathologies.

Fragment Library Construction for FBDD

Incorporate this compound into fragment libraries targeting diverse protein classes, leveraging its favorable physicochemical properties (MW = 214.20 Da, cLogP = -0.23) [2]. Its zinc-binding sulfonamide moiety [1] makes it particularly suitable for metalloenzyme targets. Procurement for this purpose is driven by its compliance with the 'Rule of Three' [3].

Building Block for Benzoxazole-Derived Libraries

Employ this compound as a versatile building block for the parallel synthesis of focused libraries. The primary sulfonamide and the benzoxazolone NH serve as handles for further functionalization [4]. The availability of a high-yielding, microwave-assisted synthetic protocol [5] ensures a reliable supply for medicinal chemistry efforts.

Analytical Reference Standard & Impurity Profiling

Use this compound as a certified reference standard for HPLC method development and validation, particularly for the analysis of benzoxazole sulfonamide-containing pharmaceuticals or synthetic intermediates . The established HPLC method provides a starting point for purity assessments in quality control laboratories [6].

Application

Selection Property

Validation Focus

CA inhibitor screening controls

Reported hCA inhibition profile

Isoform selectivity review

Fragment library assembly

Rule-of-Three compliance

Fragment binding efficiency review

Benzoxazole library synthesis

Scalable microwave-assisted route

Synthetic reproducibility

HPLC reference standard

Dedicated analytical method

Purity verification method

• [1] Kuujia.com. Cas no 22876-18-2 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide) Research Summary. View Source
• [2] ChEMBL Database. Compound Report Card for CHEMBL4554926. View Source
• [3] Congreve, M. et al. (2003) 'A 'Rule of Three' for fragment-based lead discovery?', Drug Discovery Today, 8(19), pp. 876-877. View Source
• [4] TargetMol. 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide Fragment Molecule Product Page. View Source
• [5] Kuujia.com. Cas no 22876-18-2 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide) Research Summary referencing patent WO2023124567. View Source
• [6] SIELC Technologies. Separation of 2,3-Dihydro-2-oxobenzoxazole-6-sulphonamide on Newcrom R1 HPLC column. View Source